2,4-Diamino-5-nitrobenzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2,4-Diamino-5-nitrobenzamide is a nitro-substituted benzamide derivative characterized by two amino groups at the 2- and 4-positions and a nitro group at the 5-position of the benzene ring. Its synthesis typically involves the reduction of nitro precursors under controlled conditions. For instance, analogous diamine compounds are synthesized via SnCl₂-mediated reduction of nitrobenzene derivatives in ethanol at 75°C, followed by alkaline workup and purification . This compound’s instability in its reduced diamine form necessitates immediate use in subsequent reactions, a trait shared with structurally related amines .
The nitro and amino groups confer unique electronic properties, making it a candidate for applications in pharmaceuticals, agrochemicals, and materials science. Its reactivity is influenced by the electron-withdrawing nitro group, which directs electrophilic substitutions and stabilizes intermediates.
Properties
IUPAC Name |
2,4-diamino-5-nitrobenzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4O3/c8-4-2-5(9)6(11(13)14)1-3(4)7(10)12/h1-2H,8-9H2,(H2,10,12) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRDYAEMQCFCBBN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1[N+](=O)[O-])N)N)C(=O)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4O3 | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.16 g/mol | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,4-Diamino-5-nitrobenzamide typically involves the nitration of 2,4-diaminobenzamide. The nitration process is carried out using a mixture of concentrated nitric acid and sulfuric acid at low temperatures to ensure the selective introduction of the nitro group at the desired position .
Industrial Production Methods
Industrial production of 2,4-Diamino-5-nitrobenzamide follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems helps in maintaining consistent quality and efficiency.
Chemical Reactions Analysis
Types of Reactions
2,4-Diamino-5-nitrobenzamide undergoes various chemical reactions, including:
Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst such as palladium on carbon.
Substitution: The amino groups can participate in nucleophilic substitution reactions, where they are replaced by other functional groups under appropriate conditions.
Common Reagents and Conditions
Reduction: Hydrogen gas, palladium on carbon catalyst.
Substitution: Halogenating agents, alkylating agents, and other electrophiles.
Major Products Formed
Reduction: 2,4,5-Triaminobenzamide.
Substitution: Various substituted benzamides depending on the reagents used.
Scientific Research Applications
2,4-Diamino-5-nitrobenzamide has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex organic molecules.
Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.
Industry: Utilized in the development of advanced materials and as a precursor for various industrial chemicals.
Mechanism of Action
The mechanism of action of 2,4-Diamino-5-nitrobenzamide involves its interaction with specific molecular targets. For instance, in medicinal applications, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The nitro group can also undergo bioreduction, leading to the formation of reactive intermediates that can interact with cellular components .
Comparison with Similar Compounds
4-(Substituted)-5-Fluorobenzene-1,2-Diamine
Structural Features: This compound features a fluorine atom at the 5-position and amino groups at the 1- and 2-positions. The fluorine atom introduces strong electron-withdrawing effects, enhancing thermal stability compared to non-halogenated analogs. Reactivity: Fluorine’s electronegativity increases resistance to oxidation, but the diamine remains highly reactive in nucleophilic substitutions. Like 2,4-diamino-5-nitrobenzamide, it requires immediate derivatization post-synthesis due to instability . Applications: Primarily used as an intermediate in fluorinated drug synthesis (e.g., antiviral agents).
Methyl 2,4-Dihydroxy-5-(2-Methylpropanamido)benzoate
Structural Features: This derivative contains hydroxyl groups at the 2- and 4-positions, an amide at the 5-position, and a methyl ester. The hydroxyl groups enhance water solubility, contrasting with the hydrophobic nitro group in 2,4-diamino-5-nitrobenzamide. Reactivity: The amide and ester groups participate in hydrogen bonding and hydrolysis, respectively. Unlike the nitrobenzamide, it lacks reducible nitro functionality, making it more stable under acidic conditions . Applications: Explored in biological studies for antimicrobial and anti-inflammatory derivatives .
N-(2,2-Diphenylethyl)-4-Nitrobenzamide
Structural Features: A bulky 2,2-diphenylethyl group is attached to the amide nitrogen, while a nitro group occupies the 4-position. The steric hindrance from the diphenylethyl group reduces reactivity compared to 2,4-diamino-5-nitrobenzamide. Reactivity: The bulky substituent slows down nucleophilic attacks but stabilizes the crystal lattice, as evidenced by its well-defined mass spectral data . Applications: Investigated in material science for crystalline network formation .
Data Table: Key Comparative Properties
Research Findings and Trends
- Electronic Effects: The nitro group in 2,4-diamino-5-nitrobenzamide lowers the pKa of adjacent amino groups, enhancing acidity compared to non-nitro analogs.
- Stability Trade-offs : Fluorinated diamines (e.g., 5-fluorobenzene-1,2-diamine) exhibit greater thermal stability but require stringent synthesis conditions , whereas hydroxylated analogs (e.g., methyl 2,4-dihydroxybenzoate derivatives) prioritize solubility over reactivity .
- Steric vs. Electronic Modulation : Bulky substituents (e.g., in N-(2,2-diphenylethyl)-4-nitrobenzamide) reduce reactivity but improve crystallinity, a property leveraged in material design .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
